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Compound of Interest

Compound Name: Methallyl acetate

Cat. No.: B1362551 Get Quote

Methallyl acetate is a flammable liquid that requires careful handling and disposal to ensure

laboratory safety and environmental protection. Adherence to proper disposal procedures is

crucial for researchers, scientists, and drug development professionals. This guide provides

detailed, step-by-step instructions for the safe disposal of methallyl acetate, in accordance

with hazardous waste regulations.

Immediate Safety and Handling Precautions
Before handling methallyl acetate, it is imperative to be familiar with its hazards. It is a

flammable liquid and vapor (Category 3), and repeated exposure may cause skin dryness or

cracking.[1][2][3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1][2][4]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are

necessary to prevent skin contact.[1][2][4][5]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[2]

[5]

Safe Handling Practices:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2][4]
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Use explosion-proof electrical, ventilating, and lighting equipment.[1][2][4]

Use only non-sparking tools to prevent ignition.[1][2][4]

Ground and bond containers when transferring material to prevent static discharge.[1][2][4]

Avoid breathing vapors or mist.[2][5]

Wash hands thoroughly after handling.[1][2][5]

Quantitative Data for Methallyl Acetate
For quick reference, the following table summarizes key quantitative data for methallyl
acetate.

Property Value

Flash Point 10°C (50°F)

Boiling Point 96°C (205°F) at 1 mmHg

Autoignition Temperature 303°C (577.4°F)

Flammability Limits Lower: 3.1% Upper: 16.0%

Note: Values may vary slightly between suppliers. Refer to the specific Safety Data Sheet

(SDS) for the product in use.

Step-by-Step Disposal Procedure
The disposal of methallyl acetate must comply with all applicable federal, state, and local

regulations for hazardous waste.[4][6] Never pour methallyl acetate down the drain.[6][7][8]

Step 1: Waste Collection
Designate a Waste Container:

Use a dedicated, properly labeled hazardous waste container. The container should be

made of a material compatible with methallyl acetate, such as glass or a suitable plastic
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or metal container.[6][8]

If possible, use the original container.[6][8]

Labeling:

Clearly label the container with the words "Hazardous Waste," "Flammable Liquid," and

the full chemical name, "Methallyl Acetate."[6] General identifiers like "Solvent Waste" are

not sufficient.[6]

Include the date when the first drop of waste is added.

Segregation:

Do not mix methallyl acetate with other incompatible waste streams. It is incompatible

with strong oxidizing agents, acids, and bases.[1][2]

Step 2: Waste Storage
Container Management:

Keep the waste container tightly closed except when adding waste.[2][4][6]

Storage Location:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition.[2][4][9] A designated flammables storage cabinet is the appropriate location.[8]

[10]

Do not store in areas used for exits, stairways, or walkways.[8][10]

Quantity Limits:

Be aware of the maximum allowable quantities of flammable liquids that can be stored in

your laboratory and facility.[10] Not more than 60 gallons of Class 3 flammable liquids

should be stored in any one storage cabinet.[10]

Step 3: Accidental Spill Cleanup
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In the event of a spill:

Immediate Action:

Remove all sources of ignition from the area.[1][2][4]

Evacuate non-essential personnel.[4][5]

Ensure adequate ventilation.[1][4]

Containment and Cleanup:

Wear appropriate PPE as described above.

Contain the spill using an inert absorbent material (e.g., vermiculite, dry sand, or earth).

Do not use combustible materials like sawdust.

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled

container for disposal.[1][2]

Reporting:

Report the spill to your institution's Environmental Health & Safety (EH&S) department.

Step 4: Final Disposal
Professional Disposal Service:

The final disposal of methallyl acetate waste must be handled by a licensed hazardous

waste disposal company.[9][10]

Contact your institution's EH&S department to arrange for a pickup of the hazardous

waste.[6] They will ensure the waste is transported and disposed of in compliance with all

regulations.[9]

Documentation:

Maintain accurate records of the amount of methallyl acetate waste generated and its

disposal date.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of methallyl acetate.
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Start: Methallyl Acetate
Waste Generation

1. Don Appropriate PPE
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3. Transfer Waste into Container
in a Fume Hood

4. Securely Close
Waste Container

Spill Occurs

Contingency

5. Store in Designated
Flammables Cabinet

6. Arrange for Pickup by
EH&S or Licensed Contractor

End: Proper Disposal

Follow Spill Cleanup Procedure:
- Evacuate & Ventilate

- Remove Ignition Sources
- Absorb with Inert Material

- Collect in Labeled Container

Click to download full resolution via product page

Caption: Workflow for the safe disposal of methallyl acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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